Cas no 1261607-89-9 (2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261607-89-9
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4799430
• Update Time: 2025-10-05

2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-8-3-10(15)9(14)2-6(8)7-1-5(12(17,18)19)4-20-11(7)16/h1-4H
• InChI Key： YGGIGHHLVJXQTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=C(C(F)(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-89-9)

The compound 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261607-89-9) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a trichlorophenyl moiety, makes it a valuable intermediate in the synthesis of advanced functional materials. Researchers and industries are increasingly interested in this compound due to its potential in developing novel crop protection agents and bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and selectivity. 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine aligns with this trend, as its fluoro and trifluoromethyl groups contribute to its metabolic resistance and binding affinity. This compound is often explored in the context of sustainable agriculture, where precision chemistry is key to reducing environmental impact while maintaining efficacy.

One of the most searched questions related to this compound is: "What are the applications of 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine in modern chemistry?" The answer lies in its versatility. It serves as a building block for heterocyclic synthesis, enabling the creation of complex molecules with tailored properties. Additionally, its halogen-rich structure makes it a candidate for material science applications, such as liquid crystals or organic electronics.

Another hot topic is the synthetic routes for CAS No. 1261607-89-9. Researchers frequently search for efficient and scalable methods to produce this compound. Recent advancements in catalytic fluorination and cross-coupling reactions have improved its accessibility, reducing costs and waste. These innovations align with the growing emphasis on green chemistry, a trend highly relevant to today’s environmentally conscious market.

The safety profile of 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine is another area of interest. While it is not classified as hazardous under standard regulations, proper handling protocols are essential due to its halogenated nature. Users often inquire about storage conditions and compatibility with other reagents, highlighting the need for clear technical documentation.

From an SEO perspective, keywords like "fluorinated pyridine derivatives", "agrochemical intermediates", and "CAS 1261607-89-9 supplier" are highly relevant. These terms reflect the compound’s commercial and scientific significance, ensuring visibility in search engines. By addressing these queries, this article aims to provide a comprehensive resource for chemists, procurement specialists, and R&D teams.

In conclusion, 2-Fluoro-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine represents a cutting-edge example of fluorine chemistry with broad applicability. Its role in agrochemical innovation and material design underscores its importance in modern science. As research continues, this compound is poised to play a pivotal role in addressing global challenges in food security and sustainable technology.